Cas no 42161-03-5 (3-(ethoxycarbonyl)-4-oxopentanoic acid)

• Product Name: 3-(ethoxycarbonyl)-4-oxopentanoic acid
• CAS No: 42161-03-5
• MDL: MFCD20641658
• CID: 4651205
• PubChem ID: 13235596
• Update Time: 2025-06-08

3-(ethoxycarbonyl)-4-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbonyl)-4-oxopentanoic acid

• MDL： MFCD20641658

Additional information on 3-(ethoxycarbonyl)-4-oxopentanoic acid

Comprehensive Overview of 3-(Ethoxycarbonyl)-4-oxopentanoic Acid (CAS No. 42161-03-5): Properties, Applications, and Industry Insights

3-(Ethoxycarbonyl)-4-oxopentanoic acid (CAS No. 42161-03-5) is a versatile organic compound with significant relevance in pharmaceutical synthesis, specialty chemicals, and research applications. This ester-functionalized keto acid is characterized by its unique molecular structure, combining an ethoxycarbonyl group and a 4-oxopentanoic acid backbone, which enables diverse reactivity patterns. The compound's CAS registry number 42161-03-5 serves as a critical identifier for researchers and regulatory compliance across global chemical databases.

In recent years, the demand for multifunctional building blocks like 3-(ethoxycarbonyl)-4-oxopentanoic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Industry trends show growing interest in compounds that balance reactivity with environmental considerations—a key factor for manufacturers developing biodegradable intermediates or low-toxicity reagents. This aligns with frequent search queries such as "eco-friendly keto acid derivatives" or "applications of ester-functionalized pentanoic acids," reflecting market priorities.

The compound's physicochemical properties—including its solubility in polar organic solvents and moderate melting point—make it particularly valuable for stepwise organic synthesis. Analytical techniques like HPLC and NMR spectroscopy are typically employed for purity verification, a topic frequently searched by quality control professionals. Notably, its beta-keto ester moiety enables participation in Michael additions, Claisen condensations, and other C-C bond-forming reactions, making it a staple in medicinal chemistry workflows.

Emerging applications of CAS 42161-03-5 include its use as a precursor for flavor and fragrance ingredients, responding to consumer demand for novel organoleptic compounds. Patent analyses reveal increased utilization in controlled-release formulations, where its degradation profile proves advantageous. These developments correlate with trending searches like "keto acid derivatives in food science" and "slow-release drug intermediates," highlighting interdisciplinary interest.

From a regulatory standpoint, proper handling of 3-(ethoxycarbonyl)-4-oxopentanoic acid requires standard laboratory precautions, though it doesn't appear on major restricted substances lists. Safety Data Sheets (SDS) emphasize typical organic acid protocols—ventilation, PPE, and spill containment—addressing common queries about "safe handling of keto esters." The compound's stability under recommended storage conditions (cool, dry environments) further enhances its practicality for industrial use.

Ongoing research explores the compound's potential in biopolymer modification and coordination chemistry, with recent studies investigating its metal-chelating capabilities. This intersects with popular academic search terms like "functionalized keto acids in material science." As synthetic methodologies evolve—particularly catalytic processes and flow chemistry applications—the efficiency of producing 42161-03-5 continues to improve, reducing energy consumption per yield unit.

Market analysis indicates steady growth for fine chemical intermediates like 3-(ethoxycarbonyl)-4-oxopentanoic acid, with Asia-Pacific regions showing particular demand expansion. Suppliers increasingly highlight batch-to-batch consistency and traceability documentation—features highly searched by procurement specialists. The compound's role in high-value agrochemicals further diversifies its commercial significance, though formulations remain non-hazardous per standard classifications.

For researchers considering CAS 42161-03-5 in novel applications, recent literature suggests promising results in enantioselective synthesis when used with chiral catalysts. The ethoxycarbonyl group's versatility allows downstream transformations into various pharmacophores, addressing frequent queries about "modifiable keto acid scaffolds." Computational chemistry studies also model its conformational behavior, aiding in rational drug design applications where molecular flexibility impacts bioactivity.

Quality benchmarks for 3-(ethoxycarbonyl)-4-oxopentanoic acid typically specify ≥95% purity by GC analysis, with strict limits on residual solvents—a critical parameter for pharmaceutical-grade material. Analytical method development for this compound remains an active research area, as evidenced by conference presentations on "HPLC optimization for keto acid quantification." These technical considerations directly respond to industry pain points expressed in search engine data.

Looking forward, innovations in continuous manufacturing and biocatalytic production may further enhance the accessibility of 42161-03-5, aligning with broader chemical industry shifts toward process intensification. Its balanced lipophilicity/hydrophilicity profile continues to attract formulation scientists, particularly in prodrug development—a hot topic generating substantial scientific literature and patent activity in recent years.